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Compound of Interest

3-(Dimethylamino)propoxy
Compound Name:
Benziodarone

Cat. No.: B585019

Technical Guide: 3-(Dimethylamino)propoxy
Benziodarone

CAS Number: 1346604-30-5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Dimethylamino)propoxy
Benziodarone, a derivative of the well-characterized compound Benziodarone. Due to the
limited publicly available data on this specific derivative, this guide also includes in-depth
information on the parent compound, Benziodarone, to provide a relevant biological and
mechanistic context for researchers.

Core Compound Information

3-(Dimethylamino)propoxy Benziodarone is primarily documented as a chemical
intermediate and an analytical standard. Its structural relationship to Benziodarone suggests
potential for similar biological activities, though specific data is not yet available in the public
domain.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b585019?utm_src=pdf-interest
https://www.benchchem.com/product/b585019?utm_src=pdf-body
https://www.benchchem.com/product/b585019?utm_src=pdf-body
https://www.benchchem.com/product/b585019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A summary of the known quantitative data for 3-(Dimethylamino)propoxy Benziodarone is
presented in Table 1.

Property Value

CAS Number 1346604-30-5
Molecular Formula C22H23I12NO3
Molecular Weight 603.23 g/mol
Synonyms Amiodarone Impurity 19

Known Applications

The primary documented application of 3-(Dimethylamino)propoxy Benziodarone is its use
as an internal standard in the high-performance liquid chromatography (HPLC) monitoring of
Amiodarone plasma levels[1]. The structural similarity and chemical stability of this compound
make it a suitable reference for the accurate quantification of Amiodarone and its metabolites in
biological samples.

Experimental Protocols

While specific experimental protocols for the synthesis or biological testing of 3-
(Dimethylamino)propoxy Benziodarone are not readily available, a representative HPLC
protocol for the analysis of Amiodarone, where this compound could be employed as an
internal standard, is described below.

Representative HPLC Method for Amiodarone
Quantification in Plasma

This protocol is a generalized representation based on established methods for Amiodarone
analysis.

Objective: To quantify the concentration of Amiodarone in plasma samples using HPLC with UV
detection, employing 3-(Dimethylamino)propoxy Benziodarone as an internal standard.

Materials:
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e HPLC system with UV detector
e C18 reverse-phase column
o Acetonitrile (HPLC grade)
e Methanol (HPLC grade)
e Ammonium acetate buffer
e Amiodarone standard
o 3-(Dimethylamino)propoxy Benziodarone (Internal Standard - IS)
e Drug-free plasma
e Microcentrifuge tubes
o Vortex mixer
e Centrifuge
Procedure:
» Preparation of Standard and Internal Standard Solutions:
o Prepare a stock solution of Amiodarone in methanol.
o Prepare a stock solution of 3-(Dimethylamino)propoxy Benziodarone (IS) in methanol.

o Create a series of working standard solutions of Amiodarone by serial dilution of the stock
solution.

e Sample Preparation:

o Pipette a known volume of plasma sample, calibrator, or quality control sample into a
microcentrifuge tube.

o Add a fixed amount of the IS solution to each tube.
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[e]

Add a precipitation agent (e.g., acetonitrile) to precipitate plasma proteins.

o

Vortex mix the tubes thoroughly.

[¢]

Centrifuge the tubes to pellet the precipitated proteins.

[¢]

Carefully transfer the supernatant to a clean tube for analysis.

o Chromatographic Conditions:

o Mobile Phase: A mixture of acetonitrile, methanol, and ammonium acetate buffer. The
exact ratio should be optimized for best separation.

o Flow Rate: Typically 1.0 - 1.5 mL/min.
o Column Temperature: Ambient or controlled (e.g., 30 °C).

o Detection Wavelength: Set the UV detector to the wavelength of maximum absorbance for
Amiodarone (e.g., 242 nm).

o Injection Volume: 20 pL.

o Data Analysis:

[¢]

Integrate the peak areas of Amiodarone and the IS.

[e]

Calculate the ratio of the peak area of Amiodarone to the peak area of the IS.

o

Construct a calibration curve by plotting the peak area ratio against the concentration of
the Amiodarone standards.

o

Determine the concentration of Amiodarone in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Biological Context: The Parent Compound,
Benziodarone
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To provide a framework for potential research into 3-(Dimethylamino)propoxy Benziodarone,
this section details the well-established biological activity of its parent compound,
Benziodarone.

Benziodarone is a potent uricosuric agent that has been repurposed as a kinetic stabilizer of
transthyretin (TTR)[2][3][4][5]. TTR is a protein that can misfold and aggregate into amyloid
fibrils, leading to a group of diseases known as transthyretin amyloidosis|[6].

Mechanism of Action: Transthyretin Stabilization

The currently understood mechanism of action of Benziodarone in preventing TTR amyloidosis
is through the kinetic stabilization of the native TTR tetramer. The process is as follows:

o TTR Dissociation: The pathogenic cascade of TTR amyloidosis begins with the dissociation
of the stable, functional TTR tetramer into its constituent monomers|6].

o Monomer Misfolding: These monomers are prone to misfolding, adopting a conformation that
is susceptible to aggregation[6].

o Amyloid Fibril Formation: The misfolded monomers self-assemble into amyloid fibrils, which
deposit in various tissues and cause organ damage|[6].

Benziodarone binds to the thyroxine-binding sites of the TTR tetramer, stabilizing its native
quaternary structure[3][6]. This stabilization significantly slows down the rate of tetramer
dissociation, thereby inhibiting the formation of amyloid fibrils[2][6]. X-ray crystallography
studies have revealed that the benzofuran ring of Benziodarone occupies the inner
hydrophobic pocket of the thyroxine-binding site, while the diiodophenyl group is located at the
entrance[3].

Signaling Pathway and Experimental Workflow
Visualization

The following diagrams illustrate the mechanism of TTR amyloidogenesis and the inhibitory
action of Benziodarone, as well as a typical experimental workflow for screening TTR
stabilizers.
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Caption: Mechanism of TTR stabilization by Benziodarone.
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Caption: Experimental workflow for screening TTR stabilizers.
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Conclusion

3-(Dimethylamino)propoxy Benziodarone (CAS 1346604-30-5) is a compound with a
defined role as an internal standard for the analytical quantification of Amiodarone. While direct
biological data for this derivative is scarce, its structural similarity to Benziodarone provides a
strong rationale for investigating its potential as a transthyretin stabilizer. The detailed
mechanism of action and experimental approaches outlined for Benziodarone in this guide can
serve as a valuable resource for researchers and drug development professionals interested in
exploring the therapeutic potential of this and related compounds in the context of transthyretin
amyloidosis. Further research is warranted to elucidate the specific biological activities and
pharmacological profile of 3-(Dimethylamino)propoxy Benziodarone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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